Lithium Carbonate

• CAS No.: 554-13-2
• Product Name: Lithium Carbonate
• Molecular Formula: Li2CO3; CLi2O3
• Molecular Weight: 73.9 g/mol
• IUPAC Name: lithium;carbonic acid
• Standard InChI: InChI=1S/CH2O3.Li/c2-1(3)4;/h(H2,2,3,4);/q;+1
• Standard InChIKey: XGZVUEUWXADBQD-UHFFFAOYSA-L
• SMILES: [Li+].C(=O)(O)O
• Canonical SMILES: [Li+].[Li+].C(=O)([O-])[O-]
• Boiling Point: 1336; Decomposes at 1300 °C
• Colorform: White, light, alkaline powder; White monoclinic crystals
• Density: 2.11 g/cu cm; 2.1 g/cm³
• Melting Point: 180.5; 723 °C
• Physical Description: Lithium carbonate appears as a white powder. Strong irritant when dissolved in water.; DryPowder; DryPowder, PelletsLargeCrystals; WHITE POWDER.
• Description: Lithium Carbonate is the carbonate salt of lithium, a soft alkali metal, with antimanic and hematopoietic activities. Lithium interferes with transmembrane sodium exchange in nerve cells by affecting sodium, potassium-stimulated adenosine triphosphatase (Na+, K+-ATPase); alters the release of neurotransmitters; affects cyclic adenosine monophosphate (cAMP) concentrations; and blocks inositol metabolism resulting in depletion of cellular inositol and inhibition of phospholipase C-mediated signal transduction. The exact mechanism through which lithium exerts its mood-stabilizing effect has not been established. In addition, lithium stimulates granulocytopoiesis and appears to increase the level of pluripotent hematopoietic stem cells by stimulating the release of hematopoietic cytokines and/or directly acting on hematopoietic stem cells.; Lithium carbonate appears as a white powder. Strong irritant when dissolved in water.; Lithium carbonate is a lithium salt and a carbonate salt. It has a role as an antimanic drug.
• Related CAS: 10377-37-4 (mono-lithium salt)
• Solubility: 100mM; Solubility in water (wt%): 1.52 at 0 °C; 1.31 at 20 °C; 1.16 at 40 °C; 1.00 at 60 °C; 0.84 at 80 °C; 0.71 at 100 °C; Insoluble in alcohol; soluble in dilute acid; Insoluble in acetone, ammonia; Solubility in water, g/100ml: 1.3 (poor)
• Synonyms: Bicarbonate, Lithium; Carbonate, Dilithium; Carbonate, Lithium; CP 15,467 61; CP-15,467-61; CP15,46761; Dilithium Carbonate; Eskalith; Lithane; Lithium Bicarbonate; Lithium Carbonate; Lithobid; Lithonate; Lithotabs; Micalith; NSC 16895; NSC-16895; NSC16895; Priadel; Quilinorm retard; Quilinorm-retard; Quilinormretard
• PubChem Compound: 21917306
• Last Modified: Nov 12 2021